[1-(Hexyloxy)-1-phenylethyl]phosphonic acid

• CAS No.: 89561-58-0
• Molecular Formula: C14H23O4P
• Molecular Weight: 286.30 g/mol
• IUPAC Name: (1-hexoxy-1-phenylethyl)phosphonic acid
• InChI: InChI=1S/C14H23O4P/c1-3-4-5-9-12-18-14(2,19(15,16)17)13-10-7-6-8-11-13/h6-8,10-11H,3-5,9,12H2,1-2H3,(H2,15,16,17)
• InChI Key: KYXBRGDYGDOBAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(C)(C1=CC=CC=C1)P(=O)(O)O

Description

[1-(Hexyloxy)-1-phenylethyl]phosphonic acid: is an organophosphorus compound characterized by the presence of a phosphonic acid group attached to a phenylethyl moiety with a hexyloxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(Hexyloxy)-1-phenylethyl]phosphonic acid can be achieved through several methodsThis can be done using dialkyl phosphonates under acidic conditions or via the McKenna procedure, which involves bromotrimethylsilane followed by methanolysis .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: [1-(Hexyloxy)-1-phenylethyl]phosphonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphonic acid derivatives.

Reduction: Reduction reactions can convert the phosphonic acid group to phosphine oxides.

Substitution: The phenylethyl moiety can undergo nucleophilic substitution reactions, leading to the formation of different derivatives

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are employed.

Major Products Formed: The major products formed from these reactions include various phosphonic acid derivatives, phosphine oxides, and substituted phenylethyl compounds.

Scientific Research Applications

Chemistry: In chemistry, [1-(Hexyloxy)-1-phenylethyl]phosphonic acid is used as a building block for the synthesis of more complex organophosphorus compounds. It is also employed in the development of new materials with unique properties .

Biology: In biological research, this compound is studied for its potential as a bioactive molecule. It may have applications in drug development and as a tool for studying biological processes involving phosphorus-containing compounds .

Medicine: In medicine, this compound is investigated for its potential therapeutic properties. It may be used in the design of new drugs targeting specific molecular pathways .

Industry: Industrially, this compound is used in the production of specialty chemicals and materials. It may also be employed in surface treatments and coatings to enhance material properties .

Mechanism of Action

The mechanism of action of [1-(Hexyloxy)-1-phenylethyl]phosphonic acid involves its interaction with specific molecular targets. The phosphonic acid group can form strong bonds with metal ions, making it useful in coordination chemistry. Additionally, the phenylethyl moiety can interact with biological receptors, potentially modulating their activity .

Comparison with Similar Compounds

Phenylphosphonic acid: Similar in structure but lacks the hexyloxy substituent.

Hexylphosphonic acid: Similar but lacks the phenylethyl moiety.

Phenylethylphosphonic acid: Similar but lacks the hexyloxy group

Uniqueness: [1-(Hexyloxy)-1-phenylethyl]phosphonic acid is unique due to the combination of the hexyloxy and phenylethyl groups, which confer distinct chemical and physical properties. This makes it a versatile compound for various applications in research and industry.